Cas no 1006875-85-9 (methyl 1-(6-chloropyridin-3-yl)cyclopropane-1-carboxylate)

Methyl 1-(6-chloropyridin-3-yl)cyclopropane-1-carboxylate is a versatile chemical intermediate with a cyclopropane-carboxylate core and a chloropyridinyl substituent. Its structural features, including the strained cyclopropane ring and electron-withdrawing chloropyridine group, make it valuable in synthetic chemistry, particularly for agrochemical and pharmaceutical applications. The compound serves as a key precursor in the synthesis of advanced heterocyclic compounds, offering reactivity for further functionalization. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. The presence of both ester and chloropyridine moieties allows for selective modifications, enabling the development of target molecules with tailored properties.
methyl 1-(6-chloropyridin-3-yl)cyclopropane-1-carboxylate structure
1006875-85-9 structure
Product Name:methyl 1-(6-chloropyridin-3-yl)cyclopropane-1-carboxylate
CAS No:1006875-85-9
MF:C10H10ClNO2
MW:211.644901752472
MDL:MFCD25542300
CID:2126385
PubChem ID:59216284
Update Time:2025-10-22

methyl 1-(6-chloropyridin-3-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-(6-chloropyridin-3-yl)cyclopropanecarboxylate
    • BQNPZKFQKMEKHZ-UHFFFAOYSA-N
    • methyl 1-(6-chloropyridin-3-yl)cyclopropane-1-carboxylate
    • MDL: MFCD25542300
    • Inchi: 1S/C10H10ClNO2/c1-14-9(13)10(4-5-10)7-2-3-8(11)12-6-7/h2-3,6H,4-5H2,1H3
    • InChI Key: BQNPZKFQKMEKHZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)C1(C(=O)OC)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Topological Polar Surface Area: 39.2

methyl 1-(6-chloropyridin-3-yl)cyclopropane-1-carboxylate Pricemore >>

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